Cas no 18959-17-6 (Benzoicacid, 2,4-dinitro-, methyl ester)
18959-17-6 structure
Product Name:Benzoicacid, 2,4-dinitro-, methyl ester
CAS No:18959-17-6
MF:C8H6N2O6
MW:226.143042087555
CID:235670
PubChem ID:75916
Update Time:2025-04-19
Benzoicacid, 2,4-dinitro-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoicacid, 2,4-dinitro-, methyl ester
- METHYL 2,4-DINITROBENZOATE
- 2,4-Dinitro-benzoesaeure-methylester
- 2,4-dinitro-benzoic acid methyl ester
- EINECS 220-289-9
- 2,4-Dinitro-benzoicacidmethylester
- FT-0718810
- AKOS005430975
- DTXSID80892586
- GS-6783
- SCHEMBL6960199
- Benzoic acid, 2,4-dinitro-, methyl ester
- WEUVWLHWKLGWBJ-UHFFFAOYSA-N
- 18959-17-6
- Benzoic acid, 2,4-diniro-, methyl ester
- 1-(Methoxycarbonyl)-2,4-dinitrobenzene
-
- Inchi： 1S/C8H6N2O6/c1-16-8(11)6-3-2-5(9(12)13)4-7(6)10(14)15/h2-4H,1H3
- InChI Key： WEUVWLHWKLGWBJ-UHFFFAOYSA-N
- SMILES： O(C)C(C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 226.02300
- Monoisotopic Mass: 226.022586
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 118
Experimental Properties
- Density: 1.497
- Boiling Point: 357°Cat760mmHg
- Flash Point: 174.1°C
- Refractive Index: 1.592
- PSA: 117.94000
- LogP: 2.33600
Benzoicacid, 2,4-dinitro-, methyl ester Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Benzoicacid, 2,4-dinitro-, methyl ester Related Literature
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Nicholas J. Bennett,Mark C. Elliott,Natalie L. Hewitt,Benson M. Kariuki,Clare A. Morton,Steven A. Raw,Simone Tomasi Org. Biomol. Chem. 2012 10 3859
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2. Electrophilic aromatic substitution. Part 37. Products of aromatic nitrations of some chloronitrobenzenes and substituted benzoic acids in solutions of dinitrogen pentaoxide and of nitronium salts in nitric acidRoy B. Moodie,Andrew J. Sanderson,Richard Willmer J. Chem. Soc. Perkin Trans. 2 1991 645
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3. Nitration and oxidation of substituted benzaldehydes in solutions of dinitrogen pentaoxide or nitronium trifluoromethanesulfonate in nitric acidRoy B. Moodie,Richard Willmer J. Chem. Soc. Perkin Trans. 2 1992 229
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Lee Brammer Chem. Soc. Rev. 2004 33 476
18959-17-6 (Benzoicacid, 2,4-dinitro-, methyl ester) Related Products
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- 5292-45-5(Dimethyl nitroterephthalate)
- 21606-04-2(Methyl 3-Nitrophthalate)
- 5471-82-9(Methyl 3-methyl-2-nitrobenzoate)
- 13365-26-9(Dimethyl 3-nitrophthalate)
- 7356-11-8(Methyl 4-methyl-3-nitrobenzoate)
- 24078-21-5(Methyl 3-methyl-4-nitrobenzoate)
- 50573-74-5(2-Amino-6-nitrobenzoic acid)
- 30650-90-9(Ethyl 3-methyl-4-nitrobenzoate)
- 606-27-9(Methyl 2-nitrobenzoate)
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